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Compound of Interest

Compound Name: Imazapyr

Cat. No.: B1671738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the dose-response of various weed species to

the herbicide imazapyr. Detailed protocols for conducting dose-response studies are also

included to assist researchers in evaluating the efficacy of imazapyr and other herbicides.

Data Presentation
Imazapyr is a non-selective, systemic herbicide that functions by inhibiting the acetolactate

synthase (ALS) enzyme, which is crucial for the biosynthesis of branched-chain amino acids in

plants.[1][2] This inhibition leads to a cessation of cell growth and protein synthesis, ultimately

causing plant death.[1][2] The efficacy of imazapyr varies depending on the target weed

species, the application rate, and the growth stage of the weed.

The following tables summarize the available quantitative data on the efficacy of imazapyr on

several target weed species. It is important to note that standardized dose-response values

(e.g., GR50 - the dose required to reduce plant growth by 50%) are not uniformly available in

the literature for imazapyr across a wide range of weed species. The data presented here are

extracted from various studies and may report different efficacy metrics.

Table 1: Imazapyr Efficacy on Cogongrass (Imperata cylindrica)
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Application
Rate (kg ae/ha)

Percent
Control

Time After
Treatment

Notes Reference

2.2 88% - 90%
2 years (after

retreatment)

September

applications

provided greater

control.

[3]

1.1 60% (alone) 12 months [4]

1.1 (with seed

oil)
4% 12 months [4]

Table 2: Imazapyr Efficacy on Johnsongrass (Sorghum halepense)

Herbicide
Formulation

Application
Rate

Percent
Control

Time After
Treatment

Notes Reference

Arsenal

(imazapyr)
8 oz/acre

Good (80-

89%) to

Excellent (90-

100%)

Not Specified

Can be used

selectively in

bermudagras

s.

[5]

Arsenal Not Specified 63% 28 days [6]

Plateau

(imazapic)
12 fl oz/ac 58% 28 days

Imazapic is in

the same

chemical

family as

imazapyr.

[6]

Table 3: Imazapyr Efficacy on Downy Brome (Bromus tectorum)
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Herbicide
Application
Timing

I50 Value (g
ai/ha)

Notes Reference

Imazamox Fall Lower I50 values

Imazamox is in

the same

chemical family

as imazapyr.

Lower I50

indicates higher

efficacy.

[7]

Imazamox Spring
Higher I50

values
[7]

Table 4: Imazapyr I50 Value for Acetohydroxyacid Synthase (AHAS) Activity in Sugarcane

Plant Type I50 Value (µM)

Control (N12) 0.043

Imazapyr-tolerant selections 0.12 - 0.17

Source:[8]

Experimental Protocols
Protocol 1: Whole-Plant Dose-Response Bioassay in a
Greenhouse
This protocol outlines a method for determining the dose-response of a target weed species to

imazapyr in a controlled greenhouse environment.

1. Plant Material and Growth Conditions:

Collect mature seeds from the target weed population.

Sow the seeds in pots filled with a suitable growing medium (e.g., a mixture of peat, perlite,

and sand).
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Grow the plants in a greenhouse with controlled temperature, humidity, and photoperiod

(e.g., 25/20°C day/night, 60-70% relative humidity, 16-hour photoperiod).

Water the plants as needed to maintain adequate soil moisture.

2. Herbicide Application:

Prepare a stock solution of imazapyr. The commercial formulation and its concentration of

the active ingredient should be noted.

Create a series of herbicide dilutions to achieve the desired range of application rates. A

logarithmic series of doses is often effective (e.g., 0, 0.125x, 0.25x, 0.5x, 1x, 2x, 4x, where 'x'

is the recommended field application rate).

Apply the herbicide to the plants at a consistent growth stage (e.g., 2-4 leaf stage).

Use a cabinet sprayer calibrated to deliver a precise volume of the herbicide solution

uniformly to the plants.

3. Data Collection and Analysis:

At a set time after treatment (e.g., 21 days), visually assess the percentage of injury for each

plant.

Harvest the above-ground biomass of each plant, dry it in an oven (e.g., at 60°C for 72

hours), and record the dry weight.

Express the dry weight of each treated plant as a percentage of the average dry weight of

the untreated control plants.

Analyze the data using a non-linear regression model (e.g., a log-logistic model) to

determine the GR50 value (the herbicide dose that causes a 50% reduction in plant growth).

[9]
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Caption: Imazapyr inhibits the ALS enzyme, blocking amino acid synthesis.
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Caption: Workflow for a whole-plant herbicide dose-response bioassay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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